Cas no 1194375-62-6 (6-(Trifluoromethyl)isoquinoline)

6-(Trifluoromethyl)isoquinoline is a fluorinated heterocyclic compound featuring a trifluoromethyl group at the 6-position of the isoquinoline scaffold. This structural motif imparts enhanced electron-withdrawing properties and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group improves lipophilicity and bioavailability, while the isoquinoline core offers a versatile platform for further functionalization. Its applications include serving as a key intermediate in the synthesis of pharmaceuticals, ligands for catalysis, and bioactive molecules. The compound’s stability under various reaction conditions and compatibility with cross-coupling reactions further enhance its utility in synthetic organic chemistry.

6-(Trifluoromethyl)isoquinoline structure

1194375-62-6 structure

Product Name:6-(Trifluoromethyl)isoquinoline

CAS No:1194375-62-6

MF:C₁₀H₆F₃N

MW:197.156552791595

MDL:MFCD11226967

CID:1024273

PubChem ID:20493428

Update Time:2025-05-27

6-(Trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 6-(Trifluoromethyl)isoquinoline
- AK101361
- ANW-75157
- KB-247322
- MB09809
- Y5807
- 1194375-62-6
- AMY26308
- AKOS006322883
- AS-49716
- Isoquinoline, 6-(trifluoromethyl)-
- MFCD11226967
- CS-0215415
- K10135
- EN300-245340
- DTXSID30608053
- FFXLPXFDDMEXSB-UHFFFAOYSA-N
- SCHEMBL11139756
- MDL： MFCD11226967
- Inchi： 1S/C10H6F3N/c11-10(12,13)9-2-1-8-6-14-4-3-7(8)5-9/h1-6H
- InChI Key： FFXLPXFDDMEXSB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C=NC=CC=2C=1)(F)F

Computed Properties

Exact Mass: 197.04523368g/mol
Monoisotopic Mass: 197.04523368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 12.9Å²

6-(Trifluoromethyl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB511677-500 mg	6-(Trifluoromethyl)isoquinoline; .	1194375-62-6		500MG	€860.00	2023-04-18
abcr	AB511677-1 g	6-(Trifluoromethyl)isoquinoline; .	1194375-62-6		1g	€1,355.00	2023-04-18
Chemenu	CM145435-250mg	6-(trifluoromethyl)isoquinoline	1194375-62-6	95%	250mg	$***	2023-04-03
Chemenu	CM145435-1g	6-(trifluoromethyl)isoquinoline	1194375-62-6	95%	1g	$***	2023-04-03
Chemenu	CM145435-1g	6-(trifluoromethyl)isoquinoline	1194375-62-6	95%	1g	$729	2021-08-05
Alichem	A189004001-1g	6-(Trifluoromethyl)isoquinoline	1194375-62-6	95%	1g	$665.68	2023-09-04
eNovation Chemicals LLC	Y1105485-1g	6-(trifluoromethyl)isoquinoline	1194375-62-6	95%	1g	$1100	2024-07-23
eNovation Chemicals LLC	D951191-100mg	Isoquinoline, 6-(trifluoromethyl)-	1194375-62-6	95%	100mg	$170	2024-06-08
eNovation Chemicals LLC	D951191-250mg	Isoquinoline, 6-(trifluoromethyl)-	1194375-62-6	95%	250mg	$265	2024-06-08
Enamine	EN300-245340-0.05g	6-(trifluoromethyl)isoquinoline	1194375-62-6	95%	0.05g	$347.0	2024-06-19